[(5-Ethoxy-2,4-dimethylphenyl)sulfonyl](oxolan-2-ylmethyl)amine
[(5-Ethoxy-2,4-dimethylphenyl)sulfonyl](oxolan-2-ylmethyl)amine
Brand Name:
Vulcanchem
CAS No.:
902249-32-5
VCID:
VC0497999
InChI:
InChI=1S/C15H23NO4S/c1-4-19-14-9-15(12(3)8-11(14)2)21(17,18)16-10-13-6-5-7-20-13/h8-9,13,16H,4-7,10H2,1-3H3
SMILES:
CCOC1=CC(=C(C=C1C)C)S(=O)(=O)NCC2CCCO2
Molecular Formula:
C15H23NO4S
Molecular Weight:
313.4g/mol
[(5-Ethoxy-2,4-dimethylphenyl)sulfonyl](oxolan-2-ylmethyl)amine
CAS No.: 902249-32-5
Main Products
VCID: VC0497999
Molecular Formula: C15H23NO4S
Molecular Weight: 313.4g/mol
CAS No. | 902249-32-5 |
---|---|
Product Name | [(5-Ethoxy-2,4-dimethylphenyl)sulfonyl](oxolan-2-ylmethyl)amine |
Molecular Formula | C15H23NO4S |
Molecular Weight | 313.4g/mol |
IUPAC Name | 5-ethoxy-2,4-dimethyl-N-(oxolan-2-ylmethyl)benzenesulfonamide |
Standard InChI | InChI=1S/C15H23NO4S/c1-4-19-14-9-15(12(3)8-11(14)2)21(17,18)16-10-13-6-5-7-20-13/h8-9,13,16H,4-7,10H2,1-3H3 |
Standard InChIKey | WOTNIULHTMDEFW-UHFFFAOYSA-N |
SMILES | CCOC1=CC(=C(C=C1C)C)S(=O)(=O)NCC2CCCO2 |
Canonical SMILES | CCOC1=CC(=C(C=C1C)C)S(=O)(=O)NCC2CCCO2 |
PubChem Compound | 15944063 |
Last Modified | Nov 11 2021 |
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